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For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antibiotic-resistant bacteria necessitates a rigorous evaluation of the

disinfectants used in clinical and research environments. This guide provides a comparative

analysis of Gigasept®, a widely used disinfectant, and its efficacy against critical antibiotic-

resistant bacterial strains. The following sections detail its performance in relation to other

common disinfectants, supported by experimental data and methodologies, to inform

professional decision-making in infection control and drug development.

Comparative Efficacy Against Key Resistant
Pathogens
The selection of an appropriate disinfectant is critical in mitigating the spread of multidrug-

resistant organisms. This section compares the bactericidal efficacy of various disinfectants,

including the active ingredients found in Gigasept® formulations, against Methicillin-Resistant

Staphylococcus aureus (MRSA), Vancomycin-Resistant Enterococci (VRE), and Carbapenem-

Resistant Enterobacteriaceae (CRE).
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1199949?utm_src=pdf-interest
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disinfectant
Active
Ingredient(s
)

Test
Organism

Concentrati
on

Contact
Time

Log₁₀
Reduction

Test
Method

Gigasept®

AF (QACs,

Phenoxyprop

anols,

Aminoalkylgly

cine)

Mycobacteriu

m terrae
2% 15 min > 5

EN 14348,

EN 14563

Gigasept®

Instru AF

(QACs,

Phenoxyprop

anols,

Cocospropyle

ne

diamineguani

dine

diacetate)

Staphylococc

us aureus
1.5% 60 min > 5

EN 13727,

EN 14561

Pseudomona

s aeruginosa
1.5% 60 min > 5

EN 13727,

EN 14561

Enterococcus

hirae
1.5% 60 min > 5

EN 13727,

EN 14561

Peracetic

Acid

Staphylococc

us aureus

(MRSA)

0.2% Not Specified High Efficacy Disc Diffusion

Hydrogen

Peroxide

Vancomycin-

Resistant

Enterococcus

faecium

(VRE)

3% 1 min > 3
Quantitative

Carrier Test

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium

Hypochlorite

Klebsiella

pneumoniae

(Carbapenem

ase-

producing)

0.5% Not Specified Effective

Biofilm

Inhibition

Assay

Quaternary

Ammonium

Compounds

(QACs)

Vancomycin-

Resistant

Enterococcus

faecium

(VRE)

Not Specified 10 min
Highly

Effective

Quantitative

Suspension

Test[1]

Glutaraldehy

de

Enterococcus

hirae
0.2% 5 min Tolerant EN 13727[2]

Note: Data for Gigasept® products are primarily from manufacturer-provided information

based on European Norm (EN) standards. Data for other disinfectants are from independent

studies and may use different methodologies. A direct head-to-head comparative study with

quantitative data for Gigasept® against MRSA, VRE, and CRE was not available in the

reviewed literature.

Mechanisms of Action: Gigasept® Active
Ingredients
The antimicrobial efficacy of Gigasept® stems from the synergistic action of its active

components. Understanding these mechanisms is crucial for evaluating its potential for

resistance development and its spectrum of activity.

Quaternary Ammonium Compounds (e.g.,
Didecyldimethylammonium chloride - DDAC)
QACs are cationic surfactants that primarily target the bacterial cell membrane. Their positively

charged nitrogen atom interacts with the negatively charged phospholipids in the cell

membrane, leading to disruption of the membrane's integrity.[3] This process involves the

embedding of the QAC's hydrophobic alkyl chains into the lipid bilayer, causing increased

permeability, leakage of essential cytoplasmic components, and ultimately, cell death.[3][4]
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Mechanism of Action: Didecyldimethylammonium Chloride (DDAC).

Phenoxypropanols
Phenoxypropanols, as aromatic alcohols, contribute to the antimicrobial effect by increasing the

permeability of the cytoplasmic membrane.[3] Their mechanism is generally attributed to their

ability to disrupt the lipid bilayer of bacterial cells, leading to the degradation of the membrane

and damage to membrane proteins.

Aminoalkylglycine
Aminoalkylglycine acts as an antimicrobial agent by interfering with fundamental cellular

processes. Its mechanism is believed to involve the inhibition of protein synthesis by binding to

ribosomal RNA, similar to aminoglycoside antibiotics.[5][6][7] Additionally, it may be

incorporated into the peptidoglycan precursors of the bacterial cell wall, disrupting its synthesis

and leading to a structurally weakened cell wall.[2]

Experimental Protocols
The evaluation of disinfectant efficacy relies on standardized and reproducible experimental

protocols. The data presented for Gigasept® products are primarily based on European Norm

(EN) standards, which are widely accepted for assessing the microbicidal activity of chemical

disinfectants.

EN 13727: Quantitative Suspension Test for Bactericidal
Activity
This test evaluates the bactericidal activity of a disinfectant in suspension.
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Preparation of Test Suspension: A suspension of the test bacterium (e.g., Staphylococcus

aureus, Pseudomonas aeruginosa, Enterococcus hirae) is prepared.

Addition of Interfering Substance: An interfering substance (e.g., bovine albumin to simulate

"dirty" conditions) is added to the bacterial suspension.

Exposure to Disinfectant: The disinfectant at the desired concentration is added to the

bacterial suspension with the interfering substance.

Contact Time: The mixture is incubated for a specified contact time.

Neutralization: A neutralizer is added to stop the bactericidal action of the disinfectant.

Enumeration of Survivors: The number of surviving bacteria is determined by plating and

colony counting.

Calculation of Log Reduction: The logarithmic reduction in viable counts is calculated by

comparing the number of surviving bacteria to the initial bacterial count. A log reduction of ≥

5 is typically required for a product to be considered bactericidal.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Testing

Analysis

Bacterial Suspension

Add Disinfectant

Interfering Substance
(e.g., Albumin)

Incubate for
Contact Time

Add Neutralizer

Plate and Incubate

Count Surviving Colonies

Calculate Log Reduction

Click to download full resolution via product page

Workflow for EN 13727 Quantitative Suspension Test.
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Gigasept® formulations, with their combination of active ingredients, demonstrate broad-

spectrum antimicrobial activity. The primary mechanisms of action involve the disruption of

bacterial cell membranes and the inhibition of essential cellular processes like protein and cell

wall synthesis. While manufacturer data indicates high efficacy against standard test bacteria

under EN standard conditions, there is a notable lack of independent, direct comparative

studies against other disinfectants on clinically significant antibiotic-resistant strains such as

MRSA, VRE, and CRE.

The available data from various studies on alternative disinfectants like peracetic acid and

hydrogen peroxide show their effectiveness against these resistant pathogens. For a

comprehensive risk assessment and informed selection of disinfectants in high-risk settings,

further head-to-head comparative studies using standardized methodologies are warranted.

Researchers and drug development professionals should consider the available data on the

active ingredients and the specific resistance profiles of the microorganisms of concern when

selecting a disinfectant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mechanisms of action by antimicrobial agents: A review | McGill Journal of Medicine
[mjm.mcgill.ca]

2. Enterococcus hirae, Enterococcus faecium and Enterococcus faecalis show different
sensitivities to typical biocidal agents used for disinfection - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and
Planktonic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

4. Mycobactericidal activity of selected disinfectants using a quantitative suspension test -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Evaluation of a microscale quantitative suspension test to determine the bactericidal and
yeasticidal activity of glutaral – one step to improve sustainability in disinfectant testing -
PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-custom-synthesis
https://mjm.mcgill.ca/article/view/217
https://mjm.mcgill.ca/article/view/217
https://pubmed.ncbi.nlm.nih.gov/31449920/
https://pubmed.ncbi.nlm.nih.gov/31449920/
https://pubmed.ncbi.nlm.nih.gov/31449920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779693/
https://pubmed.ncbi.nlm.nih.gov/10063473/
https://pubmed.ncbi.nlm.nih.gov/10063473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10884837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10884837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10884837/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Antimicrobial Potential of Polyphenols: Mechanisms of Action and Microbial Responses—
A Narrative Review [mdpi.com]

7. Quantitative suspension test for the evaluation of disinfectants for swimming pool water:
experiences with sodium hypochlorite and sodium dichloroisocyanurate - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Gigasept's Efficacy Against Antibiotic-Resistant
Bacteria: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199949#gigasept-efficacy-against-antibiotic-
resistant-bacteria-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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